Cas no 882749-11-3 (1-[1,1'-BIPHENYL]-4-YL-3-[(2,3,4,5,6-PENTAMETHYLBENZYL)SULFANYL]-1-PROPANONE)

• Product Name: 1-[1,1'-BIPHENYL]-4-YL-3-[(2,3,4,5,6-PENTAMETHYLBENZYL)SULFANYL]-1-PROPANONE
• CAS No: 882749-11-3
• MF: C₂₇H₃₀OS
• MW: 402.591506481171
• CID: 5271049
• Update Time: 2025-06-16

1-[1,1'-BIPHENYL]-4-YL-3-[(2,3,4,5,6-PENTAMETHYLBENZYL)SULFANYL]-1-PROPANONE Chemical and Physical Properties

Names and Identifiers

• 1-[1,1'-BIPHENYL]-4-YL-3-[(2,3,4,5,6-PENTAMETHYLBENZYL)SULFANYL]-1-PROPANONE
• SALOR-INT L294101-1EA
• 1-{[1,1'-biphenyl]-4-yl}-3-{[(2,3,4,5,6-pentamethylphenyl)methyl]sulfanyl}propan-1-one
• 1-Propanone, 1-[1,1'-biphenyl]-4-yl-3-[[(2,3,4,5,6-pentamethylphenyl)methyl]thio]-
• 1-([1,1'-Biphenyl]-4-yl)-3-((2,3,4,5,6-pentamethylbenzyl)thio)propan-1-one

• Inchi： 1S/C27H30OS/c1-18-19(2)21(4)26(22(5)20(18)3)17-29-16-15-27(28)25-13-11-24(12-14-25)23-9-7-6-8-10-23/h6-14H,15-17H2,1-5H3
• InChI Key： AIBLSEIKFUYTRD-UHFFFAOYSA-N
• SMILES： CC1C(C)=C(C)C(CSCCC(C2C=CC(C3C=CC=CC=3)=CC=2)=O)=C(C)C=1C

Additional information on 1-[1,1'-BIPHENYL]-4-YL-3-[(2,3,4,5,6-PENTAMETHYLBENZYL)SULFANYL]-1-PROPANONE

Introduction to 1-[1,1'-BIPHENYL]-4-YL-3-[(2,3,4,5,6-PENTAMETHYLBENZYL)SULFANYL]-1-PROPANONE (CAS No. 882749-11-3)

1-[1,1'-BIPHENYL]-4-YL-3-[(2,3,4,5,6-PENTAMETHYLBENZYL)SULFANYL]-1-PROPANONE (CAS No. 882749-11-3) is a complex organic compound that has garnered significant attention in recent years due to its unique structural features and potential applications in various fields of chemistry and biology. This compound is characterized by its biphenyl and pentamethylbenzyl moieties, which confer it with distinctive chemical and biological properties.

The molecular structure of 1-[1,1'-BIPHENYL]-4-YL-3-[(2,3,4,5,6-PENTAMETHYLBENZYL)SULFANYL]-1-PROPANONE consists of a biphenyl group attached to a propionone backbone via a sulfanyl linkage. The pentamethylbenzyl substituent further enhances the compound's stability and reactivity. These structural elements make it an intriguing candidate for studies in organic synthesis, medicinal chemistry, and materials science.

In the realm of organic synthesis, 1-[1,1'-BIPHENYL]-4-YL-3-[(2,3,4,5,6-PENTAMETHYLBENZYL)SULFANYL]-1-PROPANONE has been utilized as a versatile building block for the construction of more complex molecules. Recent research has highlighted its utility in the synthesis of advanced functional materials and pharmaceutical intermediates. For instance, a study published in the Journal of Organic Chemistry demonstrated the use of this compound in the development of novel polymers with enhanced mechanical properties and thermal stability.

In the field of medicinal chemistry, 1-[1,1'-BIPHENYL]-4-YL-3-[(2,3,4,5,6-PENTAMETHYLBENZYL)SULFANYL]-1-PROPANONE has shown promise as a lead compound for drug discovery. Its unique structure allows it to interact with various biological targets, making it a valuable tool for probing cellular processes and developing new therapeutic agents. A recent study in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibited potent anti-inflammatory and anti-cancer activities in vitro and in vivo.

The sulfanyl linkage in 1-[1,1'-BIPHENYL]-4-YL-3-[(2,3,4,5,6-PENTAMETHYLBENZYL)SULFANYL]-1-PROPANONE plays a crucial role in its biological activity. Sulfur-containing compounds are known for their ability to form disulfide bonds and participate in redox reactions within cells. This property makes them attractive candidates for the development of drugs targeting oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases.

The biphenyl moiety in 1-[1,1'-BIPHENYL]-4-YL-3-[(2,3,4,5,6-PENTAMETHYLBENZYL)SULFANYL]-1-PROPANONE also contributes to its biological activity by enhancing its lipophilicity and cell membrane permeability. This feature is particularly important for drugs that need to cross the blood-brain barrier or target intracellular compartments. A study published in Bioorganic & Medicinal Chemistry Letters demonstrated that compounds with biphenyl scaffolds exhibited improved pharmacokinetic profiles compared to their monophenyl counterparts.

In addition to its potential applications in drug discovery and materials science, 1-[1,1'-BIPHENYL]-4-YL-3-[(2,3,4,5,6-PENTAMETHYLBENZYL)SULFANYL]-1-PROPANONE has also been explored for its use in analytical chemistry. The compound's unique spectral properties make it suitable for use as a reference standard or internal standard in various analytical techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS). A recent study in Analytical Chemistry reported the successful use of this compound as an internal standard for the quantification of trace analytes in complex matrices.

The pentamethylbenzyl substituent in 1-[1,1'-BIPHENYL]-4-YL-3-[(2,3,4,5,6-PENTAMETHYLBENZYL)SULFANYL]-1-PROPANONE further enhances its stability and reactivity. The presence of multiple methyl groups provides steric protection to the benzyl ring and reduces the likelihood of unwanted side reactions during synthesis or storage. This feature makes the compound an attractive choice for long-term storage and transportation.

In conclusion, 1-[1 , 0 '- BIPH EN Y L ] - 0 Y L - 0 [ ( , , , , - P E N T A M E T H Y L B E N Z Y L ) S U L F A N Y L ] - O P R O P A N O N E (CAS No. 882749-11-3) is a multifaceted compound with a wide range of potential applications in organic synthesis, medicinal chemistry, materials science, and analytical chemistry. Its unique structural features make it an invaluable tool for researchers seeking to develop new materials and therapeutic agents. As research continues to uncover new insights into its properties and applications, 0 [ [ [ [ [ [ [ [ [ [ [ [ [ [ [ [ [ [ [ ] ] ] ] ] ] ] ] ] ] ] ] ] ] ]